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Compound of Interest

Compound Name: L-Isoleucine-13C6,15N

Cat. No.: B12944832

An In-depth Technical Guide to L-Isoleucine-3Ce,2°N for Researchers and Drug Development
Professionals

Introduction

L-Isoleucine-13Cs,1°N is a stable isotope-labeled form of the essential amino-acid L-isoleucine.
In this isotopologue, all six carbon atoms are replaced with the heavy isotope 13C, and the
nitrogen atom is replaced with the heavy isotope *°N. This labeling strategy results in a
molecule with a precisely defined mass shift compared to its unlabeled counterpart, making it
an invaluable tool in various research and development applications, particularly in the fields of
proteomics, metabolomics, and drug discovery.

This guide provides a comprehensive overview of the chemical properties, common
experimental applications, and protocols involving L-Isoleucine-13Ce,2°N.

Chemical Properties

L-Isoleucine-13Cs,%>N is a nonpolar, hydrophobic amino acid.[1] Its physical and chemical
properties are summarized in the table below. The incorporation of stable isotopes does not
significantly alter the chemical behavior of the molecule in biological systems, allowing it to be
used as a tracer for the natural amino acid.
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Property Value References

SILAC Amino Acid, (2S,3S)-2-

Synonyms Amino-3-methylpentanoic acid- [2]
13C6,15N
Molecular Formula 13CeH13°NO2 [1]

13C,H513CH(13CH3)3CH(*NH2)

Linear Formula [2]
13CO2H

Molecular Weight 138.12 g/mol [2][3]

CAS Number 202468-35-7 [1][2]13]

Mass Shift M+7 [2]

Appearance Solid [2]

Melting Point 168-170 °C [2]

) o [0]25/D +40.0°,c=2in5M

Optical Activity [2]

HCI
] ] =98 atom % 13C, 298 atom %

Isotopic Purity [2][4]
15N

Chemical Purity >95% (CP) [2][4]

Key Applications

The primary utility of L-Isoleucine-13Ce,1°N stems from its use as a tracer and an internal
standard in analytical techniques.

e Quantitative Proteomics (SILAC): Stable Isotope Labeling by Amino acids in Cell culture
(SILAC) is a powerful technique for quantitative proteomics.[5] Cells are grown in media
where a natural amino acid is replaced by its heavy isotope-labeled counterpart. This leads
to the incorporation of the heavy amino acid into all newly synthesized proteins. By
comparing the mass spectra of labeled and unlabeled samples, the relative abundance of
proteins can be accurately determined. L-Isoleucine-13Cs,°N is one of the amino acids used
for this purpose.
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» Metabolic Flux Analysis: As a stable isotope-labeled metabolite, L-Isoleucine-13Cs,**N is used
to trace the metabolic fate of isoleucine through various biochemical pathways.[6] This
allows researchers to study amino acid metabolism, protein synthesis, and energy
production in living systems.[6]

« Internal Standard for Mass Spectrometry: In quantitative analysis using mass spectrometry
(MS), such as LC-MS or GC-MS, L-Isoleucine-13Ce,1°N serves as an ideal internal standard.
[1] It is chemically identical to the analyte (unlabeled L-isoleucine) but has a different mass,
allowing for accurate quantification by correcting for variations in sample preparation and
instrument response.

o Biomolecular NMR: Isotope labeling with 3C and *°N is crucial for nuclear magnetic
resonance (NMR) spectroscopy studies of proteins and other biomolecules.[6][7] These
isotopes provide the necessary nuclear spin for NMR experiments, enabling the
determination of three-dimensional structures and the study of molecular dynamics.[3]

e Vaccine Quantification: L-Isoleucine-13Cs,'>N is utilized in immunocapture isotope dilution
mass spectrometry (IC-IDMS) to assess the suitability of monoclonal and polyclonal
antibodies for the quantification of new vaccines.[4]

Experimental Protocols
SILAC-based Quantitative Proteomics Workflow

This protocol outlines the general steps for a SILAC experiment using L-Isoleucine-13Ce,>N.
o Cell Culture Preparation:
o Select a cell line that is auxotrophic for isoleucine.

o Prepare two types of culture media: "light" medium containing standard L-isoleucine and
"heavy" medium where L-isoleucine is completely replaced with L-Isoleucine-13Ces,2>N. All
other components of the media should be identical.

e Metabolic Labeling:

o Culture the cells in the "light" and "heavy" media for at least five to six cell divisions to
ensure near-complete incorporation of the respective isoleucine isotopes into the
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proteome.

Experimental Treatment:

o Apply the experimental condition (e.g., drug treatment) to one of the cell populations. The
other population serves as the control.

Sample Harvesting and Lysis:
o Harvest the cells from both populations.

o Combine the "light" and "heavy" cell populations in a 1:1 ratio based on cell count or

protein concentration.
o Lyse the combined cell mixture to extract the proteins.
Protein Digestion:
o Digest the protein mixture into peptides using a protease such as trypsin.
LC-MS/MS Analysis:

o Analyze the resulting peptide mixture using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Data Analysis:

o Identify and quantify the peptides. The mass difference between the "light" and "heavy"
peptide pairs (containing unlabeled and labeled isoleucine, respectively) will be a multiple
of 7 Da.

o The ratio of the signal intensities of the heavy and light peptide pairs reflects the relative
abundance of the corresponding protein in the two cell populations.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12944832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Metabolic Labeling

Treated Cells
(Heavy L-Isoleucine-13Cs,*>N)
Control Cells \
(Light Medium)

J/

Sample Processing

Combine Cell
Populations (1:1)

Cell Lysis & Protein
Extraction

Protein Digestion
(e.g., Trypsin)

Analysis
) Data Analysis &
LC-MSIMS Analysis H Quantification )

Click to download full resolution via product page

SILAC Experimental Workflow.

Use as an Internal Standard in Quantitative Mass
Spectrometry

This protocol describes the use of L-Isoleucine-13Cs,'°N as an internal standard for the
guantification of L-isoleucine in a biological sample.

Sample Preparation:

o Prepare the biological sample (e.g., plasma, cell extract) that contains the analyte
(unlabeled L-isoleucine).

Internal Standard Spiking:

o Add a known amount of L-Isoleucine-13Ce,1°N to the sample at the earliest stage of sample
preparation.

Extraction and Derivatization (if necessary):

o Perform any necessary extraction or chemical derivatization steps to prepare the sample
for MS analysis. The internal standard will undergo the same processing as the analyte,
correcting for any sample loss.

LC-MS or GC-MS Analysis:
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o Inject the prepared sample into the LC-MS or GC-MS system.

o Develop a method that allows for the separation and detection of both the analyte and the
internal standard.

o Data Acquisition:

o Acquire the mass spectral data. The analyte and the internal standard will have different
mass-to-charge (m/z) ratios.

e Quantification:

o Create a calibration curve using known concentrations of the unlabeled L-isoleucine
spiked with the same fixed concentration of the internal standard.

o Calculate the ratio of the peak area of the analyte to the peak area of the internal standard
in the unknown sample.

o Determine the concentration of L-isoleucine in the original sample by interpolating from the
calibration curve.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12944832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

4 )

Sample Preparation

Biological Sample
(contains unlabeled L-Isoleucine)

Spike with known amount of
L-Isoleucine-13Cs,°N

Extraction / Derivatization

- J

4 )

Analysis & Quantification

LC-MS or GC-MS Analysis

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Determine Concentration from
Calibration Curve

Click to download full resolution via product page

Quantitative Analysis using an Internal Standard.

Conclusion

L-Isoleucine-13Cs,*°N is a versatile and powerful tool for researchers in the life sciences. Its
well-defined chemical and physical properties, coupled with its ability to act as a tracer and
internal standard, make it indispensable for a wide range of applications, from fundamental
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metabolic research to the development of new therapeutics and diagnostics. The experimental
workflows outlined in this guide provide a foundation for the application of this stable isotope-
labeled amino acid in quantitative and structural studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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